
Application Notes and Protocols for 1-
(Benzylamino)-2-methylbutan-2-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1-(Benzylamino)-2-methylbutan-2-

ol

Cat. No.: B1372252 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(Benzylamino)-2-methylbutan-2-ol was

not found. The following information has been compiled from data on structurally related

compounds, including amino alcohols and specifically 2-(Benzylamino)-2-methylpropan-1-ol.

Researchers should handle this compound with caution and perform a thorough risk

assessment before use.

Section 1: Safety Data Sheet (Representative)
This safety information is representative of a substituted amino alcohol and should be used as

a guideline.

1.1 Product Identification

Product Name: 1-(Benzylamino)-2-methylbutan-2-ol

CAS Number: Not available

Molecular Formula: C12H19NO[1]

Molecular Weight: 193.29 g/mol [1]

1.2 Hazard Identification Based on analogous compounds, this substance may be classified as:

Harmful if swallowed or inhaled.[2]
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Causes skin irritation.[2]

May cause respiratory irritation.[2]

May cause serious eye damage.[3]

1.3 First-Aid Measures

Inhalation: Remove person to fresh air and keep comfortable for breathing. If experiencing

respiratory symptoms, call a poison center or doctor.[2]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or

shower. If skin irritation occurs, get medical advice/attention.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[4]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel

unwell.

1.4 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[3] Containers may explode when heated.[3]

Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO2), Nitrogen

oxides (NOx).[3]

1.5 Handling and Storage

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2] Use only outdoors or in

a well-ventilated area.[4] Wear protective gloves, protective clothing, eye protection, and face

protection.[4] Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. No smoking.[2]
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Storage: Store in a well-ventilated place. Keep container tightly closed.[4] Store locked up.[2]

Recommended storage temperature: 2-8°C, protected from light.[5]

1.6 Personal Protective Equipment

Eye/Face Protection: Wear safety glasses with side-shields or chemical splash goggles.[6]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[6]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if exposure limits are

exceeded or irritation is experienced.[3]

Section 2: Physical and Chemical Properties
(Predicted and from Analogs)
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Property Value Source

Molecular Formula C12H19NO [1]

Molecular Weight 193.29 g/mol [1]

Appearance Solid (predicted) [7]

Melting Point

68-70 °C (for 2-

(Benzylamino)-2-

methylpropan-1-ol)

[5]

Boiling Point

300.8 °C at 760 mmHg (for 2-

(Benzylamino)-2-

methylpropan-1-ol)

[5]

Flash Point

109.1 °C (for 2-

(Benzylamino)-2-

methylpropan-1-ol)

[5]

Density

1.006 g/cm³ (for 2-

(Benzylamino)-2-

methylpropan-1-ol)

[5]

Solubility

Soluble in Chloroform, DMSO,

Methanol (for 2-

(Benzylamino)-2-

methylpropan-1-ol)

[5]

Section 3: Application Notes
Chiral amino alcohols are crucial building blocks in the pharmaceutical industry due to their

prevalence in biologically active molecules.[8][9] 1-(Benzylamino)-2-methylbutan-2-ol, as a

chiral amino alcohol, has potential applications in several areas of drug development and

organic synthesis.

Chiral Auxiliary: The stereogenic centers in the molecule can be utilized to control the

stereochemistry of new stereocenters during a chemical reaction. This is a common

application for chiral amino alcohols in asymmetric synthesis.[10]
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Precursor for Biologically Active Molecules: Chiral 1,2-amino alcohols are structural motifs in

many pharmaceutical molecules.[8] This compound could serve as a starting material or

intermediate in the synthesis of novel drug candidates.

Fragment-Based Drug Discovery (FBDD): With a relatively low molecular weight and sp3-

rich character, fragments derived from this amino alcohol could be valuable for FBDD

campaigns, which aim to build potent drugs from smaller, low-complexity molecules.[11]

A potential research workflow for utilizing this compound is outlined below.
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Synthesis & Characterization

Application in Drug Discovery

Biological Evaluation

Synthesis of 1-(Benzylamino)-2-methylbutan-2-ol

Purification (e.g., Crystallization, Chromatography)

Structural Characterization (NMR, MS, IR)

Use as Chiral Auxiliary in Asymmetric Synthesis

Verified Structure

Fragment-Based Screening

Derivatization for SAR Studies

In vitro Biological Assays

Synthesized Analogs

Hit Identification

Lead Optimization
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2-Amino-2-methyl-butan-1-ol + Benzaldehyde + Acetic Acid in Toluene

Imine Formation (Reflux with Dean-Stark trap)

Crude Imine

Reduction

Sodium Borohydride in Ethanol

Workup & Purification

1-(Benzylamino)-2-methylbutan-2-ol
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Proposed Experiment

Hazard Assessment (Review SDS of Analogs)

Implement Engineering Controls (Fume Hood)

Wear Appropriate PPE

Execute Experimental Protocol

Proper Waste Disposal

Experiment Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 1-(Benzylamino)-2-
methylbutan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1372252#safety-data-sheet-sds-for-1-benzylamino-2-
methylbutan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4030968/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4030968/
https://www.nipponnyukazai.co.jp/media/file/products/products_sds_en_0114.pdf
https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra06848d
https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra06848d
https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra06848d
https://www.youtube.com/watch?v=dhYzETa6-Vw
https://www.lookchem.com/ProductWholeProperty_LCPL592566.htm
https://nmu.edu/chemistry/student-safety-rules
https://cymitquimica.com/products/10-F305317/1-benzylamino-2-methylpropan-2-ol/
https://pubs.acs.org/doi/10.1021/acs.joc.4c00045
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2021.778584/full
https://www.frontiersin.org/journals/bioengineering-and-biotechnology/articles/10.3389/fbioe.2021.778584/full
https://www.a2bchem.com/10250-27-8.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5022782/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5022782/
https://www.benchchem.com/product/b1372252#safety-data-sheet-sds-for-1-benzylamino-2-methylbutan-2-ol
https://www.benchchem.com/product/b1372252#safety-data-sheet-sds-for-1-benzylamino-2-methylbutan-2-ol
https://www.benchchem.com/product/b1372252#safety-data-sheet-sds-for-1-benzylamino-2-methylbutan-2-ol
https://www.benchchem.com/product/b1372252#safety-data-sheet-sds-for-1-benzylamino-2-methylbutan-2-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1372252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1372252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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